1-[(4-chlorophenyl)sulfonyl]-N'-(3-ethoxybenzylidene)-2-pyrrolidinecarbohydrazide

• Molecular Formula: C20H22ClN3O4S
• Molecular Weight: 435.9 g/mol
• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-N-[(E)-(3-ethoxyphenyl)methylideneamino]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C20H22ClN3O4S/c1-2-28-17-6-3-5-15(13-17)14-22-23-20(25)19-7-4-12-24(19)29(26,27)18-10-8-16(21)9-11-18/h3,5-6,8-11,13-14,19H,2,4,7,12H2,1H3,(H,23,25)/b22-14+
• InChI Key: OVUOTWKUHDZSJK-HYARGMPZSA-N
• Isomeric SMILES: CCOC1=CC=CC(=C1)/C=N/NC(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)Cl
• SMILES: CCOC1=CC=CC(=C1)C=NNC(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)Cl

Description

1-[(4-chlorophenyl)sulfonyl]-N'-(3-ethoxybenzylidene)-2-pyrrolidinecarbohydrazide, also known as EPPS, is a chemical compound that has gained attention in scientific research due to its unique properties and potential applications. EPPS is a white crystalline powder that is soluble in water and organic solvents. In

Mechanism of Action

The mechanism of action of 1-[(4-chlorophenyl)sulfonyl]-N'-(3-ethoxybenzylidene)-2-pyrrolidinecarbohydrazide is not fully understood, but it is believed to interact with biomolecules through electrostatic and hydrophobic interactions. 1-[(4-chlorophenyl)sulfonyl]-N'-(3-ethoxybenzylidene)-2-pyrrolidinecarbohydrazide has been shown to bind to proteins and enzymes, stabilizing their structure and enhancing their activity. It has also been shown to chelate metal ions, preventing their interaction with biomolecules and reducing their toxicity.
Biochemical and Physiological Effects
1-[(4-chlorophenyl)sulfonyl]-N'-(3-ethoxybenzylidene)-2-pyrrolidinecarbohydrazide has been shown to have various biochemical and physiological effects. It has been shown to enhance the activity of enzymes and proteins, as well as stabilize their structure. 1-[(4-chlorophenyl)sulfonyl]-N'-(3-ethoxybenzylidene)-2-pyrrolidinecarbohydrazide has also been shown to reduce the toxicity of metal ions, which can cause damage to cells and tissues. In addition, 1-[(4-chlorophenyl)sulfonyl]-N'-(3-ethoxybenzylidene)-2-pyrrolidinecarbohydrazide has been shown to have neuroprotective effects, reducing the damage caused by oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[(4-chlorophenyl)sulfonyl]-N'-(3-ethoxybenzylidene)-2-pyrrolidinecarbohydrazide is its ability to maintain a stable pH in the presence of proteins and other biomolecules, making it an ideal buffer for biological and biochemical experiments. 1-[(4-chlorophenyl)sulfonyl]-N'-(3-ethoxybenzylidene)-2-pyrrolidinecarbohydrazide is also relatively easy to synthesize and purify, making it accessible to researchers. However, 1-[(4-chlorophenyl)sulfonyl]-N'-(3-ethoxybenzylidene)-2-pyrrolidinecarbohydrazide is not suitable for all experiments, and its effects on different biomolecules may vary. In addition, 1-[(4-chlorophenyl)sulfonyl]-N'-(3-ethoxybenzylidene)-2-pyrrolidinecarbohydrazide may have limitations in certain applications, such as in vivo studies, where its stability and toxicity may need to be further evaluated.

Future Directions

There are many potential future directions for research on 1-[(4-chlorophenyl)sulfonyl]-N'-(3-ethoxybenzylidene)-2-pyrrolidinecarbohydrazide. One area of interest is its potential use as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's and Parkinson's. 1-[(4-chlorophenyl)sulfonyl]-N'-(3-ethoxybenzylidene)-2-pyrrolidinecarbohydrazide has been shown to have neuroprotective effects, and further studies could explore its potential as a treatment for these diseases. Another area of interest is the development of new 1-[(4-chlorophenyl)sulfonyl]-N'-(3-ethoxybenzylidene)-2-pyrrolidinecarbohydrazide derivatives with enhanced properties, such as increased stability and lower toxicity. These derivatives could have a wide range of potential applications in scientific research and beyond.
Conclusion
In conclusion, 1-[(4-chlorophenyl)sulfonyl]-N'-(3-ethoxybenzylidene)-2-pyrrolidinecarbohydrazide, or 1-[(4-chlorophenyl)sulfonyl]-N'-(3-ethoxybenzylidene)-2-pyrrolidinecarbohydrazide, is a chemical compound with unique properties and potential applications in scientific research. Its ability to maintain a stable pH in the presence of biomolecules, as well as its neuroprotective and metal chelating properties, make it a promising candidate for further study. As research on 1-[(4-chlorophenyl)sulfonyl]-N'-(3-ethoxybenzylidene)-2-pyrrolidinecarbohydrazide continues, it may have a wide range of applications in various fields, from medicine to biotechnology.

Synthesis Methods

1-[(4-chlorophenyl)sulfonyl]-N'-(3-ethoxybenzylidene)-2-pyrrolidinecarbohydrazide can be synthesized through a multi-step process that involves the reaction of 4-chlorobenzene sulfonamide with 3-ethoxybenzaldehyde in the presence of a base, followed by the addition of pyrrolidinecarbohydrazide. The resulting product is then purified through recrystallization to obtain 1-[(4-chlorophenyl)sulfonyl]-N'-(3-ethoxybenzylidene)-2-pyrrolidinecarbohydrazide in high yield and purity.

Scientific Research Applications

1-[(4-chlorophenyl)sulfonyl]-N'-(3-ethoxybenzylidene)-2-pyrrolidinecarbohydrazide has shown promising results in various scientific research applications. It has been used as a buffer in biological and biochemical experiments due to its ability to maintain a stable pH in the presence of proteins and other biomolecules. 1-[(4-chlorophenyl)sulfonyl]-N'-(3-ethoxybenzylidene)-2-pyrrolidinecarbohydrazide has also been used as a chelating agent for metal ions, as well as a stabilizer for enzymes and proteins.